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Compound of Interest

Methyl 4-formyl-2-
Compound Name:

hydroxybenzoate
CAS No.: 42137-51-9
Cat. No.: B1628896

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of methyl 4-formyl-2-hydroxybenzoate, a versatile
organic compound with significant applications in synthetic chemistry and drug discovery. We
will delve into its fundamental properties, synthesis, and key applications, offering field-proven
insights and detailed protocols to support your research and development endeavors.

Core Properties and Identification

Methyl 4-formyl-2-hydroxybenzoate is a functionalized aromatic compound characterized by
the presence of a methyl ester, a formyl (aldehyde) group, and a hydroxyl group on a benzene
ring. These functional groups impart a unique reactivity profile, making it a valuable
intermediate in organic synthesis.
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Property Value Source
Molecular Formula C9H804 [1112]
Molecular Weight 180.16 g/mol [1][2]
CAS Number 42137-51-9 [1][2]
Appearance Solid

Purity Typically =95%

Storage Conditions Inert atmosphere, 2-8°C [2]

Synonyms: This compound is also known by several other names, including methyl 2-hydroxy-
4-formylbenzoate and 4-Formyl-2-hydroxybenzoic acid methyl ester.[1]

Synthesis and Purification

The synthesis of methyl 4-formyl-2-hydroxybenzoate can be achieved through various
synthetic routes. A common approach involves the formylation of a corresponding phenolic
ester. The choice of synthetic strategy often depends on the availability of starting materials,
desired scale, and required purity.

A representative synthesis could involve the ozonolysis of a suitable precursor. For instance, a
synthetic pathway described in the supporting information for a study on GluN2C-selective
potentiators outlines the dissolution of a precursor compound in dichloromethane (DCM),
followed by cooling and bubbling with ozone gas until a color change is observed.[3]

Experimental Protocol: lllustrative Synthesis via Ozonolysis|[3]

 Dissolution: Dissolve the starting material (e.g., a vinyl-substituted precursor) in
dichloromethane (DCM) in a flask open to the air.

e Cooling: Cool the reaction mixture to -78 °C.

¢ Oxygenation: Pass a stream of O2(g) through the mixture for 5 minutes.
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e Ozonolysis: Bubble O3(g) into the mixture until the solution turns blue, indicating the
completion of the reaction.

e Work-up: Quench the reaction and proceed with standard aqueous work-up procedures,
including extraction with an organic solvent like ethyl acetate (EtOAc) and washing with
water and brine.

e Drying and Concentration: Dry the combined organic layers over a drying agent such as
MgSO04, filter, and concentrate under reduced pressure.

 Purification: Purify the crude product using flash column chromatography on silica gel.
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Caption: lllustrative workflow for the synthesis of methyl 4-formyl-2-hydroxybenzoate.

Applications in Drug Development and Organic
Synthesis

The bifunctional nature of methyl 4-formyl-2-hydroxybenzoate makes it a valuable building
block in the synthesis of more complex molecules, including pharmaceutical intermediates.[4]
The aldehyde group can participate in a variety of carbon-carbon and carbon-nitrogen bond-
forming reactions, such as condensations, while the methyl ester can be further functionalized.

[4]

While direct applications of methyl 4-formyl-2-hydroxybenzoate are specific, its structural
isomer, methyl 4-formylbenzoate, is widely used in the synthesis of pharmaceutical
intermediates. For example, it is a precursor for chalcone amide a-glucosidase inhibitors, which
are being investigated for the management of type 2 diabetes.[4] It is also used in the synthesis
of key intermediates for angiotensin Il receptor blockers (ARBS) like telmisartan.[4]

Additionally, the broader class of formyl-hydroxybenzoates and their derivatives are recognized
as bioactive precursors in the synthesis of compounds with a range of pharmacological
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activities, including antifungal and anticancer properties.[5]

Analytical Characterization

The identity and purity of methyl 4-formyl-2-hydroxybenzoate are typically confirmed using a
combination of spectroscopic and chromatographic techniques. While a specific tH NMR
spectrum for methyl 4-formyl-2-hydroxybenzoate was not found in the provided search
results, the spectrum for the related compound, methyl 4-formylbenzoate, is available and can
provide an indication of the expected chemical shifts for the aromatic protons, the aldehyde
proton, and the methyl ester protons.[6]

Expected Analytical Techniques for Characterization:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR to confirm the chemical
structure and connectivity of atoms.

e Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

« Infrared (IR) Spectroscopy: To identify the characteristic vibrational frequencies of the
functional groups (hydroxyl, aldehyde, and ester).

e High-Performance Liquid Chromatography (HPLC): To assess the purity of the compound.

Safety and Handling

As with any chemical reagent, proper safety precautions should be taken when handling
methyl 4-formyl-2-hydroxybenzoate. It is classified with the GHS07 pictogram, indicating that
it may cause skin irritation, eye irritation, or respiratory irritation. The H302 hazard statement
suggests it may be harmful if swallowed.

Recommended Handling Procedures:
o Work in a well-ventilated fume hood.

o Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.

» Avoid inhalation of dust or vapors.
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Avoid contact with skin and eyes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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